Histone cluster 2, H2bf isoform b (108-126)
Description
Histone H2B type 2-E
Scientific Research Applications
Transcription Factors and B Cell Development
Histone modifications, such as monomethylation of histone H3 at lysine 4 (H3K4), are crucial in the regulation of transcription factors like E2A, EBF1, and Foxo1, which orchestrate B cell fate. This process involves dynamic associations of these transcription factors with various cis-regulatory sequences, influencing the abundance and patterns of histone modifications during developmental progression (Lin et al., 2010).
Organization of Histone Genes
The human histone gene cluster at the D6S105 locus comprises a complex organization with multiple histone genes, including H1, H2A, H2B, H3, and H4, along with pseudogenes. This cluster provides insights into the general organization of human histone genes and their evolutionary significance (Albig & Doenecke, 1997).
Mouse Histone Gene Cluster
In mice, the histone gene cluster on chromosome 3 contains genes for core histone proteins. This cluster is significant for understanding the proportion of histone mRNA encoded by different histone genes and their variants, providing a model for studying histone gene expression and regulation (Wang et al., 1996).
Histone Gene Complementation
The study of human H2A and H2B histone genes reveals the presence of multiple isoforms and gene pairs, controlled by divergent promoters. This information is crucial for understanding the expression patterns of histone genes in different cell types and their roles in chromatin structure and function (Albig et al., 1999).
properties
sequence |
AKHAVSEGTKAVTKYTSSK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Histone cluster 2, H2bf isoform b (108-126) |
Origin of Product |
United States |
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